Cas no 2171780-02-0 (1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide
• CAS No: 2171780-02-0
• MF: C₇H₈ClN₃OS
• MW: 217.675918579102
• CID: 6326535
• PubChem ID: 165506042
• Update Time: 2025-06-07

1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide
• 2171780-02-0
• EN300-1282355

• Inchi： 1S/C7H8ClN3OS/c8-5-3-13-7(10-5)11-2-1-4(11)6(9)12/h3-4H,1-2H2,(H2,9,12)
• InChI Key： ZRPLTMCJOFZWEA-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=N1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 217.0076608g/mol
• Monoisotopic Mass: 217.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide

Comprehensive Overview of 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide (CAS No. 2171780-02-0)

The compound 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide (CAS No. 2171780-02-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine-2-carboxamide core and the 4-chloro-1,3-thiazol-2-yl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide has surged, driven by advancements in medicinal chemistry and the need for more efficient agrochemicals. This compound's thiazole ring is known for its bioactivity, often linked to antimicrobial and anti-inflammatory properties. Meanwhile, the azetidine scaffold is increasingly explored for its conformational rigidity, which can enhance binding affinity in drug design.

One of the most frequently asked questions about CAS No. 2171780-02-0 revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, often involving the coupling of 4-chloro-1,3-thiazole-2-carboxylic acid derivatives with azetidine-2-carboxamide precursors. Optimizing these synthetic pathways is a hot topic in academic and industrial labs, as it directly impacts the scalability and cost-effectiveness of production.

Another area of interest is the compound's potential role in addressing global challenges such as antibiotic resistance and crop protection. With the rise of multidrug-resistant pathogens, researchers are screening 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide and its analogs for novel modes of action. Similarly, in agriculture, its thiazole component could contribute to next-generation pesticides with lower environmental impact.

From a commercial perspective, suppliers of CAS No. 2171780-02-0 often highlight its high purity (>98%) and compatibility with standard laboratory protocols. The compound is typically available as a white to off-white crystalline powder, stable under recommended storage conditions. Analytical data, including NMR and HPLC spectra, are usually provided to ensure reproducibility in research applications.

Environmental and safety profiles are also critical considerations for users of this compound. While 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide is not classified as hazardous under current regulations, proper handling procedures should always be followed. Researchers frequently search for information on its biodegradation pathways and ecotoxicological effects, reflecting the growing emphasis on sustainable chemistry practices.

In summary, 1-(4-chloro-1,3-thiazol-2-yl)azetidine-2-carboxamide represents a versatile chemical entity with broad interdisciplinary relevance. Its dual utility in life sciences and material innovation positions it as a compound worth watching in coming years. As synthetic methodologies evolve and biological screening techniques advance, this molecule may unlock new possibilities in targeted therapeutics and green chemistry solutions.